Cas no 1210635-69-0 (6-Amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride)

• Product Name: 6-Amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride
• CAS No: 1210635-69-0
• MF: C₈H₇FN₂O₂
• MW: 182.151785135269
• CID: 3165721
• PubChem ID: 45791215
• Update Time: 2025-06-29

6-Amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride
• 6-amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one
• 2H-1,4-benzoxazin-3(4H)-one, 6-amino-8-fluoro-, hydrochloride
• AKOS006343809
• 1210635-69-0
• ALBB-024674
• 6-amino-8-fluoro-4H-1,4-benzoxazin-3-one
• SCHEMBL8202873
• 6-Amino-8-fluoro-2H-benzo[b][1,4]oxazin-3(4H)-one
• 6-amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one(SALTDATA: HCl)
• CCG-356447
• CS-0324794

• MDL： MFCD12827487
• Inchi： 1S/C8H7FN2O2/c9-5-1-4(10)2-6-8(5)13-3-7(12)11-6/h1-2H,3,10H2,(H,11,12)
• InChI Key： HULDDKARXKYPEV-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1OCC(N2)=O)N

Computed Properties

• Exact Mass: 182.04915563Da
• Monoisotopic Mass: 182.04915563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 6-Amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride

Introduction to 6-Amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride (CAS No. 1210635-69-0)

6-Amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and molecular research. This compound, identified by the chemical abstracts service number CAS No. 1210635-69-0, has garnered attention due to its unique structural properties and potential biological activities. The presence of both amino and fluoro substituents in its molecular framework imparts distinct reactivity and interaction capabilities, making it a valuable scaffold for developing novel therapeutic agents.

The 6-amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride structure is characterized by a benzoxazine core, which is a heterocyclic compound known for its stability and functional diversity. The benzoxazine ring system is flanked by an amino group at the 6-position and a fluoro atom at the 8-position, which are critical for modulating the compound's pharmacokinetic and pharmacodynamic profiles. The hydrochloride salt form enhances the solubility and bioavailability of the compound, facilitating its use in various in vitro and in vivo experimental settings.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated benzoxazines as privileged structures in drug design. The fluorine atom introduces electronic and steric effects that can fine-tune receptor binding affinity and metabolic stability. In particular, 6-amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride has been investigated for its potential as an intermediate in synthesizing bioactive molecules targeting inflammatory pathways. Studies have demonstrated its role in modulating enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory responses.

The hydrochloride salt form of this compound not only improves its pharmacological properties but also simplifies its handling in synthetic protocols. This has made 6-amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride a preferred choice for researchers exploring novel anti-inflammatory and anti-proliferative agents. The compound's ability to undergo further functionalization allows for the creation of derivatives with enhanced specificity and reduced side effects.

In the context of contemporary drug discovery, 6-amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride exemplifies the strategic use of heterocyclic scaffolds to develop next-generation therapeutics. The integration of fluorine into the benzoxazine core has been linked to improved binding interactions with biological targets, as evidenced by computational modeling studies. These studies suggest that the fluoro-substituted benzoxazine derivatives exhibit higher affinity for protein binding sites compared to their non-fluorinated counterparts.

Moreover, the amino group at the 6-position provides a handle for further chemical modifications, enabling the synthesis of prodrugs or conjugates that can enhance delivery efficiency. This versatility has been exploited in designing targeted therapies for conditions such as cancer and autoimmune diseases. Preclinical studies have shown promising results when 6-amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride derivatives are used in combination with other therapeutic agents, suggesting synergistic effects that could lead to more effective treatment regimens.

The synthesis of 6-amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for industrial applications. The development of green chemistry principles has also influenced the synthesis route, emphasizing sustainability and minimal waste generation.

From a regulatory perspective, 6-amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride must comply with stringent guidelines set forth by pharmaceutical authorities to ensure safety and efficacy. Preclinical toxicity studies are essential to assess potential side effects before human trials can commence. These studies often involve evaluating acute and chronic exposure scenarios to determine safe dosage ranges and identify any adverse reactions.

The growing interest in fluorinated heterocycles as pharmacophores underscores their potential in addressing unmet medical needs. The unique electronic properties of fluorine atoms contribute to enhanced drug-like characteristics such as lipophilicity, metabolic stability, and binding affinity. As a result, compounds like 6-amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride continue to be subjects of extensive research in academic laboratories and pharmaceutical companies worldwide.

In conclusion, 6-Amino -8 -fluoro -2 H -1 , 4 -benz oxazin -3 ( 4 H ) - one hydroch lor ide hy droch lor ide ( CAS No . 1210635 -69 -0 ) stands out as a promising compound with significant therapeutic potential . Its structural features , coupled with recent advancements in synthetic chemistry , make it an attractive candidate for further development into novel therapeutic agents . As research progresses , it is expected that derivatives of this compound will play a crucial role in addressing various medical conditions by targeting key biological pathways involved in disease progression .